Cas no 946249-99-6 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide
• CAS No: 946249-99-6
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5515876
• Update Time: 2025-10-29

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-methylbenzenesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O4S2/c1-3-25(21,22)20-12-4-5-15-8-9-16(13-18(15)20)19-26(23,24)17-10-6-14(2)7-11-17/h6-11,13,19H,3-5,12H2,1-2H3
• InChI Key： ZIISKYAGVOBRNC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide (CAS No. 946249-99-6): A Comprehensive Overview

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide (CAS No. 946249-99-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a tetrahydroquinoline moiety and a sulfonyl group. The combination of these functional groups imparts specific biological activities and pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide (CAS No. 946249-99-6) is composed of a central tetrahydroquinoline ring system linked to a 4-methylbenzene sulfonamide moiety through an ethanesulfonyl group. This intricate arrangement of functional groups contributes to its high solubility in both polar and non-polar solvents, making it suitable for various formulations in drug development.

Recent studies have highlighted the potential of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide (CAS No. 946249-99-6) as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against the enzyme cyclooxygenase (COX), which plays a crucial role in the production of prostaglandins and is implicated in inflammation and pain. The selective inhibition of COX by N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide suggests its potential use as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide (CAS No. 946249-99-6) has also been investigated for its antiviral activity. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of certain RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves the disruption of viral protein synthesis and assembly processes, making it a potential candidate for the development of antiviral therapies.

The pharmacokinetic properties of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methylbenzene-1-sulfonamide (CAS No. 946249-99-6) have been extensively studied to evaluate its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which allows for once-daily dosing regimens. Additionally, the compound demonstrates low toxicity in animal models, further supporting its potential for safe and effective use in humans.

Clinical trials are currently underway to assess the safety and efficacy of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-y-lmethylbenzene-sulfonamide (CAS No. 946249-99-6) in various therapeutic indications. Early phase I trials have reported promising results in terms of tolerability and pharmacodynamic effects. These findings have paved the way for more advanced clinical studies to explore its potential as a treatment for conditions such as chronic inflammatory diseases and viral infections.

The synthetic route for the preparation of N-(ethanesulfonyl)-1-(tetrahydroquinolinyl)-methylbenzenesulfonamide (CAS No. 946249-99-6) has been optimized to ensure high yield and purity. The process typically involves several steps, including the synthesis of the tetrahydroquinoline intermediate followed by coupling with the sulfonamide moiety using standard organic synthesis techniques. The final product is purified using chromatographic methods to ensure that it meets the stringent quality standards required for pharmaceutical applications.

In conclusion, N-(ethanesulfonyl)-1-(tetrahydroquinolinyl)-methylbenzenesulfonamide (CAS No. 946249-99-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, underscoring its significance in the quest for innovative treatments for various diseases.